2-[6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl]-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide

• IUPAC Name: N-[5-(oxolan-2-yl)-1,3,4-thiadiazol-2-yl]-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C16H15N5O3S2/c22-13(17-16-19-18-15(26-16)11-3-1-7-24-11)9-21-14(23)6-5-10(20-21)12-4-2-8-25-12/h2,4-6,8,11H,1,3,7,9H2,(H,17,19,22)
• InChI Key: NENMWWIGGXJALJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=NN=C(S2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=CS4
• Molecular Formula: C16H15N5O3S2
• Molecular Weight: 389.5 g/mol

Description

The compound 2-[6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl]-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide features a pyridazinone core substituted with a thiophene ring at position 3 and an acetamide group linked to a tetrahydrofuran-modified thiadiazole moiety. This hybrid structure combines heterocyclic elements known for diverse pharmacological activities, including anti-inflammatory, antimicrobial, and enzyme inhibitory effects. The tetrahydrofuran substitution may enhance solubility and metabolic stability compared to purely aromatic analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl]-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide typically involves multi-step organic reactions. The key steps include:

Formation of the Pyridazinone Core: This can be achieved through the cyclization of appropriate hydrazine derivatives with diketones or keto acids under acidic or basic conditions.

Introduction of the Thiophene Ring: The thiophene ring can be introduced via a Suzuki coupling reaction, where a thiophene boronic acid is coupled with a halogenated pyridazinone.

Formation of the Thiadiazole Moiety: This involves the cyclization of thiosemicarbazide derivatives with appropriate carboxylic acids or esters under dehydrating conditions.

Final Coupling: The final step involves coupling the pyridazinone-thiophene intermediate with the thiadiazole derivative using amide bond formation techniques, such as the use of coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. This may involve the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques like chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the pyridazinone core, potentially converting the keto group to a hydroxyl group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the thiophene and pyridazinone rings.

Common Reagents and Conditions

Oxidation: Reagents like m-chloroperbenzoic acid (m-CPBA) or hydrogen peroxide (H2O2) under acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Halogenating agents like N-bromosuccinimide (NBS) for electrophilic substitution, and nucleophiles like amines or thiols for nucleophilic substitution.

Major Products

Oxidation: Sulfoxides or sulfones of the thiophene ring.

Reduction: Hydroxyl derivatives of the pyridazinone core.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry: The compound’s unique structure makes it a candidate for drug development, particularly as an anti-inflammatory, antimicrobial, or anticancer agent.

Materials Science: Its electronic properties could be exploited in the development of organic semiconductors or photovoltaic materials.

Biological Research: It can be used as a probe to study various biochemical pathways and molecular interactions.

Industrial Applications: Potential use as a catalyst or intermediate in the synthesis of other complex organic molecules.

Mechanism of Action

The mechanism of action of 2-[6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl]-N-[(2E)-5-(tetrahydrofuran-2-yl)-1,3,4-thiadiazol-2(3H)-ylidene]acetamide depends on its specific application. In medicinal chemistry, it may act by:

Inhibiting Enzymes: The compound could inhibit specific enzymes by binding to their active sites, thereby blocking their activity.

Modulating Receptors: It may interact with cellular receptors, altering signal transduction pathways.

Interfering with DNA/RNA: The compound could bind to nucleic acids, affecting replication or transcription processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Comparisons

Key Analogs and Modifications:

2-[[3-Cyano-6-(2-thienyl)-4-(trifluoromethyl)-2-pyridinyl]thio]-N-(5-phenyl-1,3,4-thiadiazol-2-yl)acetamide () Shared Features: Thiophene and thiadiazole moieties. Differences: Incorporates a cyano group and trifluoromethyl substitution, which may increase electronegativity and binding affinity compared to the target compound’s tetrahydrofuran group.

N-(5-Butyl-1,3,4-thiadiazol-2-yl)-2-[(2-oxo-3-phenyl-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamide () Shared Features: Thiadiazole-acetamide linkage. Differences: A triazinoquinazolinone core replaces the pyridazinone ring, and a phenyl group substitutes the thiophene. Implications: The phenyl group may favor π-π stacking interactions, while the triazinoquinazolinone core could enhance rigidity and thermal stability (melting point: 266–270°C) .

N-(4-Bromophenyl)-2-{3-methyl-5-[4-(methylthio)benzyl]-6-oxo-pyridazin-1(6H)-yl}acetamide () Shared Features: Pyridazinone core with acetamide substitution. Implications: The bromine atom may facilitate halogen bonding in biological targets, as seen in formyl peptide receptor modulation .

Pharmacological and Physicochemical Properties

Compound	Key Substituents	Bioactivity	Physicochemical Insights
Target Compound	Tetrahydrofuran-thiadiazole	Hypothesized anti-inflammatory/antimicrobial	Enhanced solubility due to tetrahydrofuran’s oxygen atom
N-(5-Phenyl-thiadiazol-2-yl) analogs ()	Phenyl, butyl groups	High yields (74–89%), thermal stability	Lipophilic substituents improve membrane penetration
Pyridazinone-thiophene hybrids ()	Methylthio-benzyl, bromophenyl	Formyl peptide receptor modulation	Bromine enhances halogen bonding

Key Observations :

• The tetrahydrofuran group in the target compound likely reduces crystallinity compared to aromatic analogs, improving solubility .
• Thiophene’s electron-rich nature may enhance binding to enzymes like cyclooxygenase (COX), similar to phenyl-substituted compounds in .

Computational and Spectroscopic Characterization

• and highlight the use of ¹H-NMR and LC-MS for confirming acetamide and heterocyclic structures. For example, the methyl resonance at δ 2.4–3.0 ppm in pyridazinone derivatives is a diagnostic marker .
• suggests that trifluoromethyl groups exhibit distinct ¹⁹F-NMR signals, which could differentiate analogs with fluorinated substituents .